Cas no 1343837-40-0 (2-methanesulfinyl-1-phenylethan-1-amine)

• Product Name: 2-methanesulfinyl-1-phenylethan-1-amine
• CAS No: 1343837-40-0
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• MDL: MFCD20381897
• CID: 4590877
• PubChem ID: 13593497
• Update Time: 2025-10-21

2-methanesulfinyl-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfinyl-1-phenylethan-1-amine
• Benzenemethanamine, α-[(methylsulfinyl)methyl]-

• MDL： MFCD20381897
• Inchi： 1S/C9H13NOS/c1-12(11)7-9(10)8-5-3-2-4-6-8/h2-6,9H,7,10H2,1H3
• InChI Key： XYQCUGXQYRHLAX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(N)CS(C)=O

Additional information on 2-methanesulfinyl-1-phenylethan-1-amine

Introduction to 2-methanesulfinyl-1-phenylethan-1-amine (CAS No. 1343837-40-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-methanesulfinyl-1-phenylethan-1-amine, identified by its unique Chemical Abstracts Service (CAS) number 1343837-40-0, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and potential biological activities. This compound, featuring a methanesulfinyl group and an amine moiety attached to a phenyl-substituted ethyl backbone, presents an intriguing scaffold for the development of novel therapeutic agents and biochemical probes.

The methanesulfinyl (–SO₂–) group is a key structural determinant that confers distinct electronic and steric properties to the molecule. This moiety is known for its ability to participate in hydrogen bonding interactions, making it a valuable component in designing molecules with high binding affinity to biological targets. Additionally, the presence of an amine group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. The phenyl ring further enhances the compound's pharmacophoric potential by contributing to hydrophobic interactions and influencing the overall conformational landscape of the molecule.

In recent years, there has been a surge in research focused on harnessing the structural diversity of sulfinyl-containing compounds for medicinal applications. The methanesulfinyl group has been particularly studied for its role in modulating enzyme activity, particularly in cases where precise spatial orientation of functional groups is critical for target recognition. For instance, studies have demonstrated that sulfinyl derivatives can serve as potent inhibitors of certain kinases and proteases by occupying specific pockets within the active sites of these enzymes. This mechanism has opened up new avenues for drug discovery, especially in oncology where kinase inhibition is a major therapeutic strategy.

2-methanesulfinyl-1-phenylethan-1-amine (CAS No. 1343837-40-0) stands out as a promising intermediate in this context due to its ability to be further modified to produce highly specific inhibitors. The combination of the phenyl ring and the amine group allows for selective derivatization, enabling chemists to fine-tune physicochemical properties such as solubility, bioavailability, and metabolic stability. Such flexibility is crucial for developing lead compounds that can progress through preclinical testing and eventually reach clinical trials.

The utility of this compound extends beyond kinase inhibition. Emerging research suggests that derivatives of 2-methanesulfinyl-1-phenylethan-1-amine may exhibit antimicrobial properties, making them candidates for developing novel antibiotics or antifungal agents. The unique electronic distribution induced by the sulfinyl group can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, offering a fresh perspective on combating drug-resistant pathogens.

Another exciting application lies in the field of neurobiology. The ability of sulfinyl compounds to modulate neurotransmitter receptor activity has been explored in preclinical models. For example, modifications of the amine group in 2-methanesulfinyl-1-phenylethan-1-amine could lead to ligands that interact with serotonin or dopamine receptors, which are implicated in mood disorders and cognitive functions. Such findings highlight the compound's potential as a building block for next-generation psychotropic drugs.

The synthesis of 2-methanesulfinyl-1-phenylethan-1-amine (CAS No. 1343837-40-0) involves well-established organic transformations, including sulfonylation reactions followed by nucleophilic substitution at the amine-bearing carbon. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields—factors that are critical for industrial applications in pharmaceutical manufacturing.

In conclusion, 2-methanesulfinyl-1-phenylethan-1-amine represents a significant asset in the arsenal of medicinal chemists seeking innovative molecular architectures. Its unique combination of structural features—namely the methanesulfinyl, phenyl-substituted ethyl backbone, and reactive amine—makes it an ideal candidate for generating novel therapeutics across multiple therapeutic domains. As research continues to uncover new biological functions and synthetic possibilities, this compound is poised to play an increasingly pivotal role in advancing drug discovery efforts worldwide.